Cas no 68370-47-8 (Micheliolide)
Micheliolide structure
Product Name:Micheliolide
CAS No:68370-47-8
MF:C15H20O3
MW:248.3175
MDL:MFCD27953044
CID:1066675
PubChem ID:442279
Update Time:2024-10-28
Micheliolide Chemical and Physical Properties
Names and Identifiers
-
- Micheliolide
- (3aS,9R,9aS,9bS)-9-hydroxy-6,9-dimethyl-3-methylidene-4,5,7,8,9a,9b-hexahydro-3aH-azuleno[4,5-b]furan-2-one
- Mecheliolide
- [3aS-(3aalpha,9alpha,9aalpha,9bbeta)]-3a,4,5,7,8,9,9a,9b-Octahydro-9-hydroxy-6,9-dimethyl-3-methylene-azuleno[4,5-b]furan-2(3H)-one
- (3aS)-3aβ,4,5,7,8,9,9aβ,9bα-Octahydro-9β-hydroxy-6,9-dimethyl-3-methyleneazuleno[4,5-b]furan-2(3H)-one
- C09507
- (3aS,9R,9aS,9bS)-9-hydroxy-6,9-dimethyl-3-methylene-4,5,7,8,9a,9b-hexahydro-3aH-azuleno[4,5-b]furan-2-one
- BCP28251
- VZ20104
- (3aS,9R,9aS,9bS)-9-hydroxy-6,9-dimethyl-3-methylidene-3a,4,5,7,8,9,9a,9b-octahydroazuleno[4,5-b]furan-2(3H)-on
- 68370-47-8
- AC-33982
- AKOS030526879
- AS-78222
- CHEBI:6922
- SCHEMBL18334099
- HY-N0847
- C15H20O3
- (3aS,9R,9aS,9bS)-9-hydroxy-6,9-dimethyl-3-methylene-3a,4,5,7,8,9,9a,9b-octahydroazuleno[4,5-b]furan-2(3H)-one
- HMS3886D22
- (3aS,9R,9aS,9bS,Z)-9-hydroxy-6,9-dimethyl-3-methylene-3,3a,4,5,7,8,9,9a-octahydroazuleno[4,5-b]furan-2(9bH)-one
- (3aS,9R,9aS,9bS)-9-hydroxy-6,9-dimethyl-3-methylidene-2H,3H,3aH,4H,5H,7H,8H,9H,9aH,9bH-azuleno[4,5-b]furan-2-one
- (3aS)-3abeta,4,5,7,8,9,9abeta,9balpha-Octahydro-9beta-hydroxy-6,9-dimethyl-3-methyleneazuleno[4,5-b]furan-2(3H)-one
- DTXSID20331787
- Q27107361
- BDBM50455476
- CHEMBL449579
- s9309
- A867060
- (3aS)-3ass,4,5,7,8,9,9ass,9ba-Octahydro-9ss-hydroxy-6,9-dimethyl-3-methyleneazuleno[4,5-b]furan-2(3H)-one
- CCG-266942
- (3aS,9R,9aS,9bS)-9-hydroxy-6,9-dimethyl-3-methylidene-4,5,7,8,9a,9b-hexahydro-3aH-azuleno(4,5-b)furan-2-one
- NCGC00390768-03
- DTXCID20282881
- (3aS,9R,9aS,9bS)-9-hydroxy-6,9-dimethyl-3-methylene-4,5,7,8,9a,9b-hexahydro-3aH-azuleno(4,5-b)furan-2-one
- DA-65449
-
- MDL: MFCD27953044
- Inchi: 1S/C15H20O3/c1-8-4-5-11-9(2)14(16)18-13(11)12-10(8)6-7-15(12,3)17/h11-13,17H,2,4-7H2,1,3H3/t11-,12-,13-,15+/m0/s1
- InChI Key: RDJAFOWISVMOJY-PWNZVWSESA-N
- SMILES: O1C(C(=C([H])[H])[C@]2([H])C([H])([H])C([H])([H])C(C([H])([H])[H])=C3C([H])([H])C([H])([H])[C@](C([H])([H])[H])([C@]3([H])[C@@]12[H])O[H])=O
Computed Properties
- Exact Mass: 248.14100
- Monoisotopic Mass: 248.14124450 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 248.32
- XLogP3: 1.3
- Topological Polar Surface Area: 46.5
Experimental Properties
- Color/Form: Powder
- Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 131-133 ºC
- Boiling Point: 426.1±45.0 °C at 760 mmHg
- Flash Point: 181.8±21.5 °C
- Refractive Index: 1.555
- Solubility: Slightly soluble (7.4 g/l) (25 º C),
- PSA: 46.53000
- LogP: 2.35550
Micheliolide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Micheliolide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N0847-10mM*1mLinDMSO |
Micheliolide |
68370-47-8 | 99.84% | 10mM*1mLinDMSO |
¥3581 | 2022-05-18 | |
| MedChemExpress | HY-N0847-5mg |
Micheliolide |
68370-47-8 | 99.59% | 5mg |
¥1500 | 2025-04-16 | |
| MedChemExpress | HY-N0847-10mg |
Micheliolide |
68370-47-8 | 99.59% | 10mg |
¥2400 | 2025-04-16 | |
| Chemenu | CM196443-10mg |
(3aS,9R,9aS,9bS)-9-hydroxy-6,9-dimethyl-3-methylene-3a,4,5,7,8,9,9a,9b-octahydroazuleno[4,5-b]furan-2(3H)-one |
68370-47-8 | 98% | 10mg |
$305 | 2021-06-09 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5688-1 mg |
Micheliolide |
68370-47-8 | 98.00% | 1mg |
¥1126.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5688-5 mg |
Micheliolide |
68370-47-8 | 98.00% | 5mg |
¥2534.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5688-10 mg |
Micheliolide |
68370-47-8 | 98.00% | 10mg |
¥3800.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5688-25 mg |
Micheliolide |
68370-47-8 | 98.00% | 25mg |
¥6840.00 | 2022-04-26 | |
| ChemScence | CS-3011-5mg |
Micheliolide |
68370-47-8 | 99.84% | 5mg |
$420.0 | 2022-04-26 | |
| ChemScence | CS-3011-10mg |
Micheliolide |
68370-47-8 | 99.84% | 10mg |
$600.0 | 2022-04-26 |
Micheliolide Related Literature
-
Bhagyashri Rathod,Shivam Chak,Sagarkumar Patel,Amit Shard RSC Med. Chem. 2021 12 1121
-
Abdellah Zeroual,Mar Ríos-Gutiérrez,Ouafa Amiri,Mohammed El Idrissi,Luis R. Domingo RSC Adv. 2019 9 28500
-
Chang-liang Yao,Jian-qing Zhang,Jia-yuan Li,Wen-long Wei,Shi-fei Wu,De-an Guo Nat. Prod. Rep. 2021 38 1618
-
Junhong Xiang,Xuemei Zhang,Dehong Wang,Jiaxin Li,Qiuying Li,Qin Wang,Yahui Ding,Tianyang Chen,Yuanjun Sun,Shiqi Bao,Jing Chen,Dongmei Li,Liang Wang,Yue Chen Chem. Commun. 2020 56 11018
-
Braulio M. Fraga Nat. Prod. Rep. 2013 30 1226
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